Cas no 932240-84-1 (4-(4-Chlorophenyl)-2-hydrazinopyrimidine hydrochloride)

• Product Name: 4-(4-Chlorophenyl)-2-hydrazinopyrimidine hydrochloride
• CAS No: 932240-84-1
• MF: C₁₀H₉ClN₄
• MW: 220.65826010704
• MDL: MFCD22421985
• CID: 3032180
• PubChem ID: 19916050
• Update Time: 2025-05-26

4-(4-Chlorophenyl)-2-hydrazinopyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-氯苯基)-2-肼基嘧啶盐酸盐
• 4-(4-chlorophenyl)pyrimidine-2-ylhydrazine
• [4-(4-chlorophenyl)pyrimidin-2-yl]hydrazine
• 4-(4-chlorophenyl)-2-hydrazinylpyrimidine
• 4-(4-Chlorophenyl)-2-hydrazinopyrimidine
• STK351174
• pyrimidine, 4-(4-chlorophenyl)-2-hydrazino-, hydrochloride
• CS-0360094
• AKOS004106355
• 932240-84-1
• ALBB-021874
• 4-(4-Chlorophenyl)-2-hydrazinopyrimidine hydrochloride

• MDL： MFCD22421985
• Inchi： 1S/C10H9ClN4/c11-8-3-1-7(2-4-8)9-5-6-13-10(14-9)15-12/h1-6H,12H2,(H,13,14,15)
• InChI Key： XYFQIBCQEKZHNQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CN=C(NN)N=1

Computed Properties

• Exact Mass: 220.0515740Da
• Monoisotopic Mass: 220.0515740Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.8

Additional information on 4-(4-Chlorophenyl)-2-hydrazinopyrimidine hydrochloride

Comprehensive Overview of 4-(4-Chlorophenyl)-2-hydrazinopyrimidine hydrochloride (CAS No. 932240-84-1)

4-(4-Chlorophenyl)-2-hydrazinopyrimidine hydrochloride (CAS No. 932240-84-1) is a specialized organic compound widely recognized in pharmaceutical and biochemical research. This compound belongs to the pyrimidine family, a class of heterocyclic aromatic compounds that play a critical role in drug development and molecular biology. The presence of the hydrazine moiety and chlorophenyl group in its structure makes it a valuable intermediate for synthesizing more complex molecules, particularly in the fields of medicinal chemistry and drug discovery.

In recent years, the demand for 4-(4-Chlorophenyl)-2-hydrazinopyrimidine hydrochloride has surged due to its potential applications in targeted therapy and enzyme inhibition. Researchers are particularly interested in its role as a building block for designing inhibitors of key enzymes involved in cancer and inflammatory diseases. The compound's unique structure allows for modifications that enhance its bioavailability and binding affinity, making it a focal point in high-throughput screening (HTS) assays.

The synthesis of 4-(4-Chlorophenyl)-2-hydrazinopyrimidine hydrochloride involves multi-step organic reactions, including condensation and hydrazination processes. Its hydrochloride salt form improves solubility, which is crucial for in vitro and in vivo studies. The compound's purity and stability are rigorously tested using advanced analytical techniques such as HPLC, NMR, and mass spectrometry, ensuring compliance with industry standards.

One of the trending topics in the scientific community is the exploration of pyrimidine derivatives for antiviral and antimicrobial applications. 4-(4-Chlorophenyl)-2-hydrazinopyrimidine hydrochloride has shown promise in preliminary studies against RNA viruses, aligning with the global focus on emerging infectious diseases. Its mechanism of action often involves interference with viral replication cycles, a subject of intense research in post-pandemic drug development.

From an SEO perspective, users frequently search for terms like "pyrimidine-based drug intermediates", "hydrazine derivatives in medicine", and "CAS 932240-84-1 applications". These queries reflect the growing interest in small-molecule therapeutics and precision medicine. Additionally, the compound's relevance to kinase inhibitors and signal transduction pathways makes it a hot topic in biomedical research forums and databases.

In conclusion, 4-(4-Chlorophenyl)-2-hydrazinopyrimidine hydrochloride (CAS No. 932240-84-1) is a versatile compound with significant potential in modern pharmaceutical research. Its structural features and functional groups enable diverse applications, from drug design to biochemical assays. As the scientific community continues to explore its capabilities, this compound is poised to remain a key player in advancing therapeutic innovations.